Cas no 1286726-84-8 (N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1286726-84-8
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 6349952
• PubChem ID: 52906813
• Update Time: 2025-07-08

N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(furan-2-ylmethyl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• N-(furan-2-ylmethyl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• 1286726-84-8
• AKOS024522352
• F5854-0765
• N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C19H18N2O5S/c22-27(23,17-6-7-18-19(12-17)26-11-10-25-18)21(14-16-5-3-9-24-16)13-15-4-1-2-8-20-15/h1-9,12H,10-11,13-14H2
• InChI Key： VVDAVNOOTCORCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N(CC1C=CC=CN=1)CC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 386.09364285g/mol
• Monoisotopic Mass: 386.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.2Ų

Additional information on N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1286726-84-8, named N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound is characterized by its sulfonamide functional group, which is a key feature in many pharmacologically active molecules. The presence of furan and pyridine moieties further enhances its chemical versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of anti-inflammatory and antithrombotic agents. The sulfonamide group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the furan and pyridine substituents contribute to the molecule's electronic properties, which can influence its interaction with biological targets. These findings underscore the potential of this compound as a lead molecule for therapeutic applications.

The synthesis of N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps, reducing reaction times, and minimizing by-products. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical processes.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory pathways suggests its potential as an anti-inflammatory agent. Furthermore, studies have demonstrated its capacity to modulate ion channels, which could be exploited for the development of treatments for neurological disorders. The benzodioxine ring system within the molecule is believed to play a significant role in these activities by providing a rigid framework that facilitates specific molecular interactions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. The results indicate that the sulfonamide group and the furan-pyridine substituents are critical for achieving strong binding interactions. This information is invaluable for guiding further optimization efforts aimed at improving the compound's therapeutic potential.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to emit fluorescence under certain conditions could be advantageous. These explorations highlight the versatility of this compound across diverse scientific disciplines.

In conclusion, N-(furan-2-yl)methyl-N-(pyridin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a multifaceted compound with significant potential in both therapeutic and materials-related applications. Its unique structure, comprising a sulfonamide group and aromatic heterocycles, positions it as a valuable tool for advancing scientific research. As ongoing studies continue to unravel its properties and mechanisms of action, this compound is poised to make meaningful contributions to various fields of science and technology.